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Compound of Interest

Compound Name: Boc-3,5-Dibromo-L-tyrosine

Cat. No.: B558712

Introduction

N-tert-butoxycarbonyl-3,5-dibromo-L-tyrosine (Boc-3,5-Dibromo-L-tyrosine) is a specialized
amino acid derivative that serves as a crucial building block in medicinal chemistry and peptide
synthesis.[1] The presence of two bromine atoms on the phenolic ring of the tyrosine side chain
enhances its chemical reactivity and provides a handle for further functionalization, making it a
valuable tool for researchers and professionals in drug development.[1][2] This compound is
particularly utilized in the design of biologically active peptides and novel therapeutics, where
modifications to amino acid sequences can lead to improved bioactivity and selectivity.[1][2] Its
stability and ease of manipulation in synthetic pathways offer significant advantages,
establishing it as a preferred choice for exploring innovative therapeutic avenues.[2]

Core Chemical and Physical Properties

The fundamental properties of Boc-3,5-Dibromo-L-tyrosine are summarized below. These
data are essential for its handling, characterization, and application in experimental settings.
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Property Value Reference(s)
Molecular Formula C14H17Br2NOs [2]
Molecular Weight 439.33 g/mol [2]
CAS Number 58960-71-7 [2]
Appearance White to off-white powder [2]
Melting Point 145-150 °C [2]
Optical Rotation [a.]D20 =+33£2%(c=lin [2]
Dioxane)
Purity = 99% [2]
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Storage Conditions 0-8 °C [2]

Applications in Research and Drug Development

Boc-3,5-Dibromo-L-tyrosine is a versatile molecule with a range of applications in scientific
research and pharmaceutical development. Its unique structure facilitates its use in several key
areas:

» Peptide Synthesis: It serves as a fundamental building block for incorporating brominated
tyrosine residues into peptide chains. This enhances the structural diversity of synthetic
peptides, which is a critical aspect of developing new drug candidates.[2]

e Pharmaceutical Research: The compound's distinct properties are valuable in designing
novel pharmaceuticals. It is particularly useful for targeting specific biological pathways,
which can lead to the development of more effective treatments with fewer side effects.[2]
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e Bioconjugation: It can be used in bioconjugation processes to attach biomolecules to drugs
or imaging agents. This application is crucial for improving the specificity and efficacy of
therapeutic agents.[2][4]

e Enzyme Inhibition Studies: Researchers study this compound for its potential to inhibit
specific enzymes. Such studies provide valuable insights into enzyme mechanisms and aid
in the development of new enzyme inhibitors for therapeutic use.[2]
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Applications of Boc-3,5-Dibromo-L-tyrosine.

Experimental Protocols

Detailed methodologies are critical for the successful application of Boc-3,5-Dibromo-L-
tyrosine in a laboratory setting. Below are protocols for its synthesis and the subsequent
deprotection of the Boc group, a common step in peptide synthesis.

Synthesis of 3,5-Dibromo-L-tyrosine

A simple and efficient method for the preparation of 3,5-dibromo-L-tyrosine involves the direct
bromination of L-tyrosine.[5][6]

Materials:

e L-tyrosine
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e Dimethyl sulfoxide (DMSO)

e Hydrobromic acid (HBr)

o Acetic acid (AcOH)

Procedure:

e L-tyrosine is reacted with 2.2 equivalents of DMSO in a mixture of HBr and AcOH.[6]
e The reaction is carried out at a temperature of 60-70°C.[5]

e The bromodimethylsulfonium bromide, generated in situ from DMSO and HBr, acts as a
milder and more selective brominating agent than elemental bromine.[5]

e This method results in a good yield of 3,5-dibromo-L-tyrosine.[6]

Note: Using 1.2 equivalents of DMSO under similar conditions will preferentially yield 3-bromo-
L-tyrosine.[6]

N-Boc Protection of L-Tyrosine

The protection of the amino group with a tert-butyloxycarbonyl (Boc) group is a standard
procedure in peptide chemistry.[7]

Materials:

L-tyrosine

Di-tert-butyl dicarbonate (Boc20)

Potassium carbonate (K2COs)

Dioxane

Water

Saturated potassium hydrogen sulfate (KHSOa4) solution
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o Ethyl acetate

Procedure:

e Dissolve K2COs in a 1:1 mixture of water and dioxane.[8]

e Cool the solution to 0°C.[8]

e Add L-tyrosine and a solution of Boc20 in dioxane to the cooled mixture.[8]
 Stir the reaction mixture at room temperature overnight.[8]

e The next day, add water and then acidify the mixture to a pH of 4 with a saturated solution of
KHSO4.[8]

o Extract the product with ethyl acetate (3x).[3]

o Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the
solvent by rotary evaporation to yield the Boc-protected tyrosine.[8]
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Boc Deprotection Protocol

Synthesis & Protection Workflow

1. Dissolve Boc-Amino Acid
L-Tyrosine in CH2Cl2 (0°C)
Bromination 2. Add Trifluoroacetic Acid (TFA)
(DMSO, HBr/AcOH) dropwise
3,5-Dibromo-L-tyrosine 3. Stir (1h at 0°C, 2h at RT)
Boc Protection 4. Evaporate Solvent & TFA
(Boc)20, K2COs

5. Precipitate Product with

Boc-3,5-Dibromo-L-tyrosine Cold Ether/Hexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-3,5-Dibromo-L-tyrosine: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558712#boc-3-5-dibromo-I-tyrosine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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